3-(2-chlorophenyl)-5-methyl-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)isoxazole-4-carboxamide
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Description
3-(2-chlorophenyl)-5-methyl-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C23H26ClN5O4S and its molecular weight is 504. The purity is usually 95%.
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Scientific Research Applications
Molecular Interaction and Binding Analysis
Molecular interaction studies of compounds structurally similar to "3-(2-chlorophenyl)-5-methyl-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)isoxazole-4-carboxamide" have focused on their binding affinities and mechanisms with various receptors. For example, research on the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) has provided insights into its potent and selective antagonistic properties for the CB1 cannabinoid receptor. Through conformational analysis and pharmacophore modeling, it was demonstrated how specific molecular conformations and interactions contribute to its activity at the receptor site (J. Shim et al., 2002).
Synthesis and Evaluation of Derivatives
The synthesis of new heterocyclic derivatives based on piperidinyl and pyrazole scaffolds has been explored for potential drug candidates targeting diseases like Alzheimer’s. For instance, a series of N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide was synthesized to evaluate their drug candidacy, showcasing the diverse chemical manipulations possible for compounds related to the one (A. Rehman et al., 2018).
Anticancer and Antipsychotic Potentials
Several studies have focused on the anticancer and antipsychotic potentials of compounds structurally analogous to "this compound". For example, diaryl dihydropyrazole-3-carboxamides were synthesized and evaluated for their in vivo antiobesity activity, which is attributed to CB1 receptor antagonism. This research indicates the potential therapeutic applications of these compounds in treating conditions related to the cannabinoid system (Brijesh Kumar Srivastava et al., 2007).
Novel Synthesis Techniques and Characterization
Research has also explored novel synthesis techniques and the characterization of related compounds. For instance, the facile synthesis and ex-vivo and in vitro screening of a sulfonamide derivative of a biaryl pyrazole compound similar to SR141716 showed insights into the effects of molecular modifications on CB1 receptor antagonism. This highlights the ongoing efforts to understand and improve the pharmacological profiles of these compounds through chemical modifications (Brijesh Kumar Srivastava et al., 2008).
Properties
IUPAC Name |
3-(2-chlorophenyl)-5-methyl-N-[3-(4-pyridin-2-ylpiperazin-1-yl)sulfonylpropyl]-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26ClN5O4S/c1-17-21(22(27-33-17)18-7-2-3-8-19(18)24)23(30)26-11-6-16-34(31,32)29-14-12-28(13-15-29)20-9-4-5-10-25-20/h2-5,7-10H,6,11-16H2,1H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSYJDFGGPXXPCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCCCS(=O)(=O)N3CCN(CC3)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26ClN5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.